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Compound of Interest
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Cat. No.: B15581206

Get Quote

For immediate safety and logistical guidance, researchers, scientists, and drug development

professionals must adhere to stringent disposal procedures for potent compounds like ABBV-
992, a Bruton's tyrosine kinase (BTK) inhibitor. While a specific Safety Data Sheet (SDS) for

ABBV-992 is not publicly available, this guide provides essential procedures based on general

best practices for potent pharmaceutical compounds and data from similar BTK inhibitors, such

as Ibrutinib.

Disclaimer: This information is a guide and should be supplemented by a thorough risk

assessment and the specific Safety Data Sheet (SDS) for any chemical being handled. In the

absence of a specific SDS for ABBV-992, the procedures outlined below are based on general

guidelines for hazardous pharmaceutical waste and information from the SDS for Ibrutinib.[1][2]

[3]

I. Pre-Disposal Handling and Personal Protective
Equipment (PPE)
Safe disposal begins with proper handling during use. Due to the potent nature of kinase

inhibitors, minimizing exposure is critical.[4]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15581206#bc-rfq
https://www.benchchem.com/product/b15581206/docs?utm_src=pdf-body#proper-disposal-of-abbv-992-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15581206/docs?utm_src=pdf-body#proper-disposal-of-abbv-992-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15581206/docs?utm_src=pdf-body#proper-disposal-of-abbv-992-a-guide-for-laboratory-professionals
https://www.benchchem.com/product/b15581206/docs?utm_src=pdf-body#proper-disposal-of-abbv-992-a-guide-for-laboratory-professionals
https://www.carlroth.com/medias/SDB-2A79-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjI2MTZ8YXBwbGljYXRpb24vcGRmfGFEWTVMMmczTVM4NU1qUTROamswTVRRd09UVTRMMU5FUWw4eVFUYzVYME5JWDBWT0xuQmtaZ3w4ZTAyM2FmODU1ODVkYjUwMGQ0OTE1MmY1ZDU0NzczM2U1MDRlMWZmZDFhYjc2MjBhMTFmYjMyODdjOTQyYmQz
https://www.biosynth.com/Files/MSDS/FA/34/MSDS_FA34130_5000_EN.pdf
https://cdn.caymanchem.com/cdn/msds/16274m.pdf
https://www.teknoscienze.com/tks_article/potent-compound-safety-in-the-laboratory/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581206?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling:

Work in a well-ventilated area, preferably within a certified chemical fume hood, to prevent

inhalation of dust or aerosols.[1][2]

Avoid direct contact with skin, eyes, and clothing.[1][2]

Implement procedures to prevent ingestion and inhalation.[2]

Wash hands thoroughly after handling.[2]

Personal Protective Equipment (PPE): The selection of appropriate PPE is crucial and should

be based on a risk assessment of the specific laboratory procedures being performed.

Activity Recommended PPE Rationale

Weighing and Dispensing

(Powder)

- Full-face powered air-

purifying respirator (PAPR) or

supplied-air respirator-

Disposable, solid-front lab coat

with tight-fitting cuffs- Double-

gloving (e.g., nitrile)-

Disposable sleeves

High risk of aerosolization and

inhalation of potent powders.

Full respiratory protection is

essential.

Solution Preparation

- Chemical fume hood or other

ventilated enclosure- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Chemical-resistant

gloves (e.g., nitrile)

Reduced risk of aerosolization

compared to powders, but

potential for splashes and

spills still exists.

II. Segregation and Labeling of ABBV-992 Waste
Proper segregation and clear labeling of waste streams are fundamental to safe and compliant

disposal.

Waste Categories:

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.carlroth.com/medias/SDB-2A79-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjI2MTZ8YXBwbGljYXRpb24vcGRmfGFEWTVMMmczTVM4NU1qUTROamswTVRRd09UVTRMMU5FUWw4eVFUYzVYME5JWDBWT0xuQmtaZ3w4ZTAyM2FmODU1ODVkYjUwMGQ0OTE1MmY1ZDU0NzczM2U1MDRlMWZmZDFhYjc2MjBhMTFmYjMyODdjOTQyYmQz
https://www.biosynth.com/Files/MSDS/FA/34/MSDS_FA34130_5000_EN.pdf
https://www.carlroth.com/medias/SDB-2A79-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNjI2MTZ8YXBwbGljYXRpb24vcGRmfGFEWTVMMmczTVM4NU1qUTROamswTVRRd09UVTRMMU5FUWw4eVFUYzVYME5JWDBWT0xuQmtaZ3w4ZTAyM2FmODU1ODVkYjUwMGQ0OTE1MmY1ZDU0NzczM2U1MDRlMWZmZDFhYjc2MjBhMTFmYjMyODdjOTQyYmQz
https://www.biosynth.com/Files/MSDS/FA/34/MSDS_FA34130_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/FA/34/MSDS_FA34130_5000_EN.pdf
https://www.biosynth.com/Files/MSDS/FA/34/MSDS_FA34130_5000_EN.pdf
https://www.benchchem.com/product/b15581206/docs?utm_src=pdf-body#proper-disposal-of-abbv-992-a-guide-for-laboratory-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581206?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unused/Expired Compound: Collect in a clearly labeled, sealed container. Do not dispose of

down the drain or in regular trash.

Contaminated Labware (e.g., vials, pipette tips, flasks): Collect in a designated, puncture-

resistant, and sealed container.

Contaminated Personal Protective Equipment (PPE) (e.g., gloves, lab coats, sleeves):

Carefully doff PPE to avoid self-contamination and place it in a sealed bag or container.

Aqueous Waste (e.g., from quenching reactions): Collect in a sealed, labeled container. Do

not dispose of it down the drain.

Labeling: All waste containers must be clearly labeled with:

The words "Hazardous Waste"

The full chemical name: "ABBV-992"

Any known hazard characteristics (e.g., "Toxic," "Reproductive Hazard") based on available

information.[1][2][3]

III. Disposal Procedures
The disposal of potent investigational compounds like ABBV-992 is regulated by agencies

such as the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA).

Step-by-Step Disposal Protocol:

Characterize the Waste: Based on available data (or data from similar compounds),

determine if the waste is hazardous. Given that Ibrutinib is listed as potentially damaging to

fertility and the unborn child, it is prudent to handle ABBV-992 waste as hazardous.[1][2][3]

Segregate and Contain: Collect all waste streams into their appropriate, labeled containers

as described in Section II. Ensure all containers are securely sealed.

Store Securely: Keep all hazardous waste in a designated, secure area away from general

laboratory traffic until it can be collected for disposal.
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Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) office or a certified hazardous waste contractor to arrange for pickup and

disposal.

Incineration: The standard and recommended disposal method for potent pharmaceutical

compounds is incineration at a permitted hazardous waste facility.[5] This process ensures

the complete destruction of the active compound.

Documentation: Maintain accurate records of the amount of waste generated and the date of

disposal. A certificate of destruction should be obtained from the disposal vendor.[5]

IV. Spill Management
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

environmental contamination.

Evacuate and Secure the Area: Alert others in the vicinity and restrict access to the spill

area.

Don Appropriate PPE: At a minimum, this should include a lab coat, double gloves, and

safety goggles. For larger spills of powdered material, respiratory protection is essential.

Contain the Spill: Use a spill kit with appropriate absorbent materials to contain the spill. For

powdered spills, gently cover with a damp paper towel to avoid creating dust.

Clean the Area: Carefully collect the spilled material and absorbent into a hazardous waste

container. Decontaminate the area with an appropriate cleaning solution.

Dispose of Cleanup Materials: All materials used for cleanup must be disposed of as

hazardous waste.

Report the Spill: Report the incident to your EHS office.

V. Logical Workflow for ABBV-992 Disposal
The following diagram illustrates the decision-making process for the proper disposal of ABBV-
992 and associated waste.
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Caption: Workflow for the safe disposal of ABBV-992 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15581206?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581206?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

